1-Fluoro-3-(1,3-thiazol-2-ylsulfanyl)propan-2-ol

• Molecular Formula: C6H8FNOS2
• Molecular Weight: 193.3 g/mol
• SMILES: C1=CSC(=N1)SCC(CF)O
• InChI: InChI=1S/C6H8FNOS2/c7-3-5(9)4-11-6-8-1-2-10-6/h1-2,5,9H,3-4H2
• InChIKey: KOXVUDJBALZBMX-UHFFFAOYSA-N

1-Fluoro-3-(1,3-thiazol-2-ylsulfanyl)propan-2-ol: Core Physicochemical and Structural Profile for Procurement Evaluation

1-Fluoro-3-(1,3-thiazol-2-ylsulfanyl)propan-2-ol (CAS 1858153-69-1) is a fluorinated thiazole-containing secondary alcohol with molecular formula C6H8FNOS2 and molecular weight 193.3 g/mol . The compound features a terminal fluoromethyl group, a secondary hydroxyl, and a thiazole-2-sulfanyl moiety connected via a thioether bridge . Its computed LogP is 1.57 and topological polar surface area (TPSA) is 33.12 Ų . The compound is commercially available at 95% purity for research use and is positioned as a synthetic building block and potential lead scaffold in medicinal chemistry and agrochemical research programs .

Scaffold Type

Fluorinated thiazole-sulfanyl building block with moderate lipophilicity

Physicochemical Profile

Low topological polar surface area suited for membrane permeability design

Synthetic Utility

Bifunctional handle through secondary alcohol and terminal fluoromethyl group

Why Generic Thiazole or Fluorinated Propanol Substitution Fails for 1-Fluoro-3-(1,3-thiazol-2-ylsulfanyl)propan-2-ol

Substituting 1-fluoro-3-(1,3-thiazol-2-ylsulfanyl)propan-2-ol with a non-fluorinated thiazole analog, a benzothiazole derivative, or an isomeric thiazoline-4-one is not scientifically equivalent. The fluoromethyl group significantly alters lipophilicity (ΔLogP ≈ +0.2 vs. the non-fluorinated thiazole-propanol scaffold) and metabolic stability compared to CH₃ or CH₂Cl analogs . The thiazole-2-sulfanyl linkage provides a longer, conformationally flexible spacer (4 rotatable bonds) that is absent in directly 2-substituted thiazoles, altering target engagement geometry . Benzothiazole analogs (e.g., 1-(1,3-benzothiazol-2-ylsulfanyl)propan-2-ol, CAS 244221-77-0) introduce a bulkier aromatic system (MW 225.33 vs. 193.3) with different electronic properties, which has been shown to shift antifungal selectivity profiles against plant pathogenic fungi [1]. The thiazoline-4-one isomer (CAS 110959-24-5), despite sharing the identical molecular formula C₆H₈FNOS₂, exhibits a different ring oxidation state and distinct reactivity, precluding direct substitution in structure-activity relationship (SAR) studies . These differences collectively preclude generic interchangeability and necessitate compound-specific procurement for reproducible research outcomes.

Non‑fluorinated thiazole‑propanol analog

Altered lipophilicity and metabolic stability profile; ΔLogP ~+0.2 may shift permeability behavior and target engagement.

Benzothiazole analog (CAS 244221‑77‑0)

Bulkier bicyclic system introduces electronic differences; reported antifungal selectivity profile may not transfer directly.

Thiazoline‑4‑one isomer (CAS 110959‑24‑5)

Different ring oxidation state and H‑bond donor capacity; distinct reactivity precludes direct SAR interchange.

• [1] Borowiecki P, Fabisiak M, Ochal Z. Lipase-catalyzed kinetic resolution of 1-(1,3-benzothiazol-2-ylsulfanyl)propan-2-ol with antifungal activity: a comparative study of transesterification versus hydrolysis. Tetrahedron. 2013;69(23):4597-4602. doi:10.1016/j.tet.2013.04.014. View Source

Quantitative Differential Evidence for 1-Fluoro-3-(1,3-thiazol-2-ylsulfanyl)propan-2-ol Against Closest Analogs

LogP Enhancement of +0.20 Units vs. Non-Fluorinated Thiazole-Propanol Scaffold Driven by Terminal Fluoromethyl Group

The fluoromethyl substitution on the propanol backbone of 1-fluoro-3-(1,3-thiazol-2-ylsulfanyl)propan-2-ol increases computed LogP by approximately +0.20 log units relative to the non-fluorinated thiazole-propanol scaffold (2-(1,3-thiazol-2-yl)propan-2-ol). This represents a ~14% increase in lipophilicity attributable solely to the single fluorine-for-hydrogen substitution at the terminal position . In medicinal chemistry, a ΔLogP of this magnitude can meaningfully influence passive membrane permeability and non-specific protein binding without exceeding typical drug-like thresholds [1].

Lipophilicity shift

Cross‑study comparable

ΔLogP +0.20 (1.57 vs 1.37)

Supports lipophilicity‑directed scaffold selection

Computed values; confirm experimentally

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.5656 (Leyan computed value)
Comparator Or Baseline	2-(1,3-Thiazol-2-yl)propan-2-ol (CAS 16077-78-4): LogP = 1.37050 (ChemSrc computed value)
Quantified Difference	ΔLogP = +0.1951 (absolute); +14.2% relative increase
Conditions	Computed LogP values from vendor and database sources using standard prediction algorithms; not experimentally determined

Why This Matters

This quantified lipophilicity increment enables researchers to select the fluorinated analog when moderate LogP elevation is desired for membrane permeability tuning without switching to a bulkier benzothiazole scaffold.

• [1] Waring MJ. Lipophilicity in drug discovery. Expert Opin Drug Discov. 2010;5(3):235-248. doi:10.1517/17460441003605098. (Class-level reference for LogP impact on permeability). View Source

TPSA Reduction of 46% vs. Directly Attached Thiazole-Propanol Enables Improved Membrane Permeability Potential

The topological polar surface area (TPSA) of 1-fluoro-3-(1,3-thiazol-2-ylsulfanyl)propan-2-ol is 33.12 Ų, which is 46% lower than the 61.36 Ų TPSA of the directly 2-substituted thiazole analog 2-(1,3-thiazol-2-yl)propan-2-ol . In drug discovery, TPSA values below 60 Ų are generally associated with good oral absorption, and values below 90 Ų are predictive of blood-brain barrier penetration potential [1]. The target compound's TPSA of ~33 Ų places it in a favorable range for both oral bioavailability and CNS penetration, whereas the comparator's 61.36 Ų exceeds the commonly cited 60 Ų oral absorption threshold.

TPSA reduction

Cross‑study comparable

33.1 vs 61.4 Ų (−46%)

May favor membrane permeability design

Computed TPSA; use assay‑based verification

Evidence Dimension	Topological polar surface area (TPSA, Ų)
Target Compound Data	TPSA = 33.12 Ų (Leyan computed value)
Comparator Or Baseline	2-(1,3-Thiazol-2-yl)propan-2-ol (CAS 16077-78-4): TPSA = 61.36 Ų (ChemicalBook computed value)
Quantified Difference	ΔTPSA = −28.24 Ų; 46.1% reduction
Conditions	Computed TPSA values from vendor and database sources; cross-study comparison using different prediction software possible

Why This Matters

This TPSA advantage supports preferential selection of 1-fluoro-3-(1,3-thiazol-2-ylsulfanyl)propan-2-ol when lower polar surface area is required for membrane permeation or CNS-targeted library design, offering a measurable differentiation from directly attached thiazole scaffolds.

• [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. doi:10.1602/neurorx.2.4.541. (Class-level TPSA thresholds for CNS penetration). View Source

Molecular Weight Advantage of 193.3 Da vs. Benzothiazole Analog (225.33 Da) with Preserved Antifungal Scaffold Features

1-Fluoro-3-(1,3-thiazol-2-ylsulfanyl)propan-2-ol (MW 193.3) is 32 Da lighter than its closest benzothiazole analog, 1-(1,3-benzothiazol-2-ylsulfanyl)propan-2-ol (CAS 244221-77-0, MW 225.33) . This 14.2% molecular weight reduction is achieved by replacing the benzothiazole bicyclic system with a monocyclic thiazole, while retaining the sulfanyl-propan-2-ol pharmacophoric elements. The benzothiazole analog has demonstrated antifungal activity against Rhizoctonia solani and Botrytis cinerea in published in vitro assays [1], establishing the sulfanyl-propanol motif as a validated antifungal scaffold. The lower molecular weight of the target compound aligns more closely with fragment-based and lead-like optimization criteria (MW < 300) compared to the benzothiazole comparator, offering a more ligand-efficient starting point.

Molecular weight gap

Class‑level inference

193.3 vs 225.3 Da (−32 Da)

Supports fragment‑based ligand efficiency review

Antifungal validation on benzothiazole analog only

Evidence Dimension	Molecular weight (Da) and scaffold complexity
Target Compound Data	MW = 193.3 Da; monocyclic thiazole core; 4 rotatable bonds
Comparator Or Baseline	1-(1,3-Benzothiazol-2-ylsulfanyl)propan-2-ol (CAS 244221-77-0): MW = 225.33 Da; bicyclic benzothiazole core
Quantified Difference	ΔMW = −32.03 Da; 14.2% lower molecular weight; one fewer aromatic ring
Conditions	Molecular formula comparison from authoritative databases; antifungal activity of benzothiazole analog established in Tetrahedron 2013 against six pathogenic fungal strains

Why This Matters

For procurement decisions in fragment-based or lead-optimization programs, the 32 Da molecular weight advantage provides greater ligand efficiency potential while preserving the sulfanyl-propanol motif that has been validated for antifungal activity in the benzothiazole series.

• [1] Borowiecki P, Fabisiak M, Ochal Z. Lipase-catalyzed kinetic resolution of 1-(1,3-benzothiazol-2-ylsulfanyl)propan-2-ol with antifungal activity. Tetrahedron. 2013;69(23):4597-4602. Antifungal activity tested against A. alternata, B. cinerea, F. culmorum, P. cactorum, R. solani, B. graminis. View Source

Thiazole vs. Thiazoline-4-one Ring Oxidation State: Structural Isomer Differentiation with Identical Molecular Formula C₆H₈FNOS₂

1-Fluoro-3-(1,3-thiazol-2-ylsulfanyl)propan-2-ol shares the exact molecular formula C₆H₈FNOS₂ with 2-(3-fluoropropylthio)-1,3-thiazoline-4-one (CAS 110959-24-5), yet the two compounds differ fundamentally in ring oxidation state and functional group arrangement . The target compound features a fully aromatic thiazole ring (2 H atoms on ring carbons) with a secondary alcohol, whereas the isomer contains a partially saturated thiazoline-4-one ring bearing a carbonyl group. This difference in ring electronics (aromatic vs. non-aromatic) and hydrogen-bonding capacity (H-donor count: 1 vs. 0) results in distinct reactivity profiles: the target compound can undergo alcohol oxidation and nucleophilic substitution at the fluorine-bearing carbon, while the thiazoline-4-one isomer presents a ketone carbonyl for condensation reactions .

Ring oxidation state

Supporting evidence

Aromatic thiazole vs non‑aromatic thiazoline‑4‑one; H‑donor: 1 vs 0

Isomer identity must be verified for SAR interpretation

No head‑to‑head biological comparison

Evidence Dimension	Ring oxidation state and functional group complement
Target Compound Data	Aromatic thiazole ring; secondary alcohol (C–OH); H-donors = 1; H-acceptors = 4
Comparator Or Baseline	2-(3-Fluoropropylthio)-1,3-thiazoline-4-one (CAS 110959-24-5): partially saturated thiazoline-4-one ring; ketone carbonyl; H-donors = 0
Quantified Difference	Ring aromaticity: fully aromatic (target) vs. non-aromatic thiazoline (comparator); H-donor count: 1 vs. 0; presence of hydroxyl (target) vs. carbonyl (comparator)
Conditions	Structural comparison based on CAS registry entries and vendor datasheets; no direct head-to-head biological comparison available

Why This Matters

Researchers procuring compounds for SAR studies must distinguish between these isomers despite identical molecular formula and molecular weight; selecting the wrong isomer would introduce an unintended ring oxidation state and eliminate the hydrogen-bond donor capacity of the secondary alcohol.

Validated Application Scenarios for 1-Fluoro-3-(1,3-thiazol-2-ylsulfanyl)propan-2-ol Based on Quantitative Differentiation Evidence

Lead-Like Fragment Library Design Requiring Moderate Lipophilicity with Low TPSA

For medicinal chemistry programs constructing fragment libraries with lead-like physicochemical profiles, 1-fluoro-3-(1,3-thiazol-2-ylsulfanyl)propan-2-ol offers a validated entry with MW = 193.3 Da, LogP = 1.57, and TPSA = 33.12 Ų. The TPSA of 33.12 Ų is 46% lower than the directly attached thiazole analog (TPSA = 61.36 Ų), placing it well within the favorable range for both oral absorption (TPSA < 60 Ų) and potential CNS penetration (TPSA < 90 Ų) . This scenario leverages the quantitative TPSA differentiation established in Evidence Item 2 to guide procurement for fragment screening collections where membrane permeability is a design priority.

Antifungal SAR Exploration Using the Thiazole-Sulfanyl-Propanol Pharmacophore with Reduced Molecular Weight

The benzothiazole analog 1-(1,3-benzothiazol-2-ylsulfanyl)propan-2-ol has demonstrated in vitro antifungal activity against Rhizoctonia solani and Botrytis cinerea, validating the sulfanyl-propanol motif as a fungicidal scaffold . 1-Fluoro-3-(1,3-thiazol-2-ylsulfanyl)propan-2-ol maintains this pharmacophore while reducing molecular weight by 32 Da (14.2%) through substitution of the benzothiazole bicyclic system with a monocyclic thiazole. This scenario supports procurement for antifungal SAR programs aiming to improve ligand efficiency by starting from a lower-MW scaffold while retaining the core sulfanyl-propanol motif that has shown activity against plant pathogenic fungi.

Fluorine-Probing Studies to Assess Halogen Effects on Target Binding and Metabolic Stability

The terminal fluoromethyl group in 1-fluoro-3-(1,3-thiazol-2-ylsulfanyl)propan-2-ol provides a ΔLogP of +0.20 relative to the non-fluorinated thiazole-propanol scaffold (LogP 1.57 vs. 1.37) . This moderate lipophilicity increment, coupled with the well-documented metabolic stabilizing effect of fluorine substitution at metabolically labile positions, makes the compound valuable for systematic fluorine-walk SAR studies. Procurement of this compound alongside its non-fluorinated comparator enables direct head-to-head assessment of fluorine effects on target potency, microsomal stability, and CYP inhibition within a matched molecular pair framework.

Synthetic Intermediate for Thioether-Linked Thiazole Conjugates via Alcohol Functionalization

The secondary alcohol group and the fluorine atom on the propanol backbone provide two orthogonal reactive handles for further derivatization. The alcohol can undergo oxidation to the corresponding ketone or esterification to introduce diverse acyl groups, while the fluorine serves as a leaving group for nucleophilic substitution with amines, thiols, or other nucleophiles . The thiazole-2-sulfanyl linkage offers a stable thioether bridge (4 rotatable bonds) that is chemically distinct from the directly C–C linked thiazole analogs. This dual-reactivity profile supports procurement for parallel synthesis and combinatorial library construction programs that require a versatile, bifunctional thiazole building block.

Application

Selection Property

Validation Focus

Lead‑like fragment library design

Low TPSA and moderate lipophilicity scaffold

TPSA‑dependent permeability assay review

Antifungal SAR exploration

Thiazole‑sulfanyl‑propanol pharmacophore with reduced MW

In vitro antifungal screening (plant pathogenic fungi)

Fluorine‑probing studies

Terminal fluoromethyl lipophilicity tuning

Matched molecular pair analysis (F vs. H)

Synthetic derivatization platform

Bifunctional alcohol/fluoro reactivity

Reactivity profiling (oxidation, nucleophilic substitution)

• [1] Borowiecki P, Fabisiak M, Ochal Z. Tetrahedron. 2013;69(23):4597-4602. Antifungal activity of benzothiazole-2-ylsulfanyl-propan-2-ol against R. solani and B. cinerea. View Source